Tert-butyl (1R,2R,4S)-2-aminobicyclo[2.2.1]heptane-2-carboxylate

• IUPAC Name: tert-butyl (1R,2R,4S)-2-aminobicyclo[2.2.1]heptane-2-carboxylate
• InChI: InChI=1S/C12H21NO2/c1-11(2,3)15-10(14)12(13)7-8-4-5-9(12)6-8/h8-9H,4-7,13H2,1-3H3/t8-,9+,12+/m0/s1
• InChI Key: ONEGLLPRTCKHPL-YGOYTEALSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C1(CC2CCC1C2)N
• Isomeric SMILES: CC(C)(C)OC(=O)[C@]1(C[C@H]2CC[C@@H]1C2)N
• Molecular Formula: C12H21NO2
• Molecular Weight: 211.30 g/mol

Description

Tert-butyl (1R,2R,4S)-2-aminobicyclo[2.2.1]heptane-2-carboxylate is a chemical compound with the empirical formula C19H26N2O4. It is a solid substance. The compound is part of a collection of unique chemicals provided by Sigma-Aldrich to early discovery researchers.

Molecular Structure Analysis

The molecular structure of Tert-butyl (1R,2R,4S)-2-aminobicyclo[2.2.1]heptane-2-carboxylate is represented by the SMILES string O=C(OC(C)(C)C)N1[C@@]2([H])C@@H=O)C[C@]1([H])CC2. The InChI key for this compound is GTHIMSKFPVNTLG-HRCADAONSA-N.

Physical And Chemical Properties Analysis

Tert-butyl (1R,2R,4S)-2-aminobicyclo[2.2.1]heptane-2-carboxylate is a solid substance. It has a molecular weight of 346.42. The compound has a high GI absorption and is not a BBB permeant. It is not a substrate for P-gp and does not inhibit CYP1A2, CYP2C19, CYP2C9, CYP2D6, or CYP3A4.

Safety and Hazards

The compound is classified as a combustible solid. It does not have a flash point. The safety information provided by Sigma-Aldrich indicates that the compound may cause harm if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.